molecular formula C13H20S2 B7939503 6-(3-Methylphenyl)sulfanylhexane-1-thiol

6-(3-Methylphenyl)sulfanylhexane-1-thiol

Cat. No.: B7939503
M. Wt: 240.4 g/mol
InChI Key: KCNITZXTCKBMBV-UHFFFAOYSA-N
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Description

6-(3-Methylphenyl)sulfanylhexane-1-thiol is a sulfur-containing organic compound characterized by a hexane backbone with a sulfanyl group (-S-) at position 6 attached to a 3-methylphenyl substituent and a terminal thiol (-SH) group at position 1.

Properties

IUPAC Name

6-(3-methylphenyl)sulfanylhexane-1-thiol
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InChI

InChI=1S/C13H20S2/c1-12-7-6-8-13(11-12)15-10-5-3-2-4-9-14/h6-8,11,14H,2-5,9-10H2,1H3
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InChI Key

KCNITZXTCKBMBV-UHFFFAOYSA-N
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Canonical SMILES

CC1=CC(=CC=C1)SCCCCCCS
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Molecular Formula

C13H20S2
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Molecular Weight

240.4 g/mol
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Comparison with Similar Compounds

Comparison with Similar Compounds

The comparison focuses on structurally related sulfanyl- and thiol-bearing compounds, emphasizing differences in functional groups, substituents, and synthesis methodologies.

Structural and Functional Group Differences

  • 6-(3-Methylphenyl)sulfanylhexane-1-thiol : Features a hexane chain with a 3-methylphenylsulfanyl group at position 6 and a terminal thiol (-SH) at position 1.
  • 3-Methyl-3-sulfanylhexan-1-ol (): Contains a hydroxyl (-OH) group at position 1 and a sulfanyl group at position 3 bonded to a methyl group. Notably, this compound is an alcohol rather than a thiol, which alters its polarity and reactivity .

Spectroscopic and Analytical Data

  • 3-Methyl-3-sulfanylhexan-1-ol : EI-MS data shows a molecular ion at m/z 146 (M⁺), with key fragments at m/z 131 (loss of CH₃), 103 (C₅H₁₁S⁺), and 43 (C₃H₇⁺) .
  • 6-(3-Methylphenyl)sulfanylhexane-1-thiol : Expected to exhibit a higher molecular ion due to the aromatic substituent. Fragmentation might involve loss of the 3-methylphenylsulfanyl group (C₇H₇S) or cleavage near the thiol group.

Data Table: Key Comparative Features

Property 6-(3-Methylphenyl)sulfanylhexane-1-thiol 3-Methyl-3-sulfanylhexan-1-ol
Functional Groups Thiol (-SH), Aryl sulfanyl (-S-) Alcohol (-OH), Alkyl sulfanyl (-S-)
Substituents 3-Methylphenyl at C6 Methyl at C3
Synthesis Intermediate Not specified (hypothetical: aryl-S-protected hexane) 3-(Benzylsulfanyl)-3-methylhexan-1-ol
EI-MS Molecular Ion (M⁺) Hypothetical: ~242 (C₁₃H₂₀S₂) 146 (C₇H₁₄OS)
Key Applications Materials science, pharmaceuticals Flavors, fragrances

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